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Compound of Interest

Compound Name: Adipic acid-13C

Cat. No.: B12392195 Get Quote

Essential Safety and Handling Guide for Adipic
Acid-¹³C₆
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Adipic acid-¹³C₆, a stable isotope-labeled compound. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Adipic acid-¹³C₆ shares the same chemical hazards as its unlabeled counterpart. The primary

hazard is the risk of serious eye damage.[1][2][3] It is crucial to use appropriate personal

protective equipment to mitigate this risk and to handle the compound in a well-ventilated area

to avoid dust inhalation.[1][2][4]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary for operations with a

high risk of splashing or dust

generation.[5][6]

To protect against dust

particles and potential

splashes that can cause

serious eye irritation or

damage.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5]

Check manufacturer's

guidelines for breakthrough

time.

To prevent skin contact with

the chemical.

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) should be

used when handling the

powder outside of a ventilated

enclosure or when dust

generation is likely.[4][7]

To prevent inhalation of

airborne particles.

Protective Clothing

A laboratory coat or long-

sleeved shirt and pants to

cover exposed skin.[7]

To protect the skin from

accidental contact with the

chemical.

Footwear
Closed-toe shoes with non-slip

soles.[7]

To protect feet from spills and

provide stability.

Quantitative Data Summary
The following table summarizes key quantitative data for Adipic acid. Note that the molecular

weight is specific to the ¹³C₆ labeled variant.
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Property Value Source

Molecular Formula C₆H₁₀O₄ [4]

Molecular Weight (¹³C₆) 152.1 g/mol [8]

Appearance White crystalline powder [9]

Melting Point 151 - 154 °C

Boiling Point 265 °C at 133 hPa

Flash Point 196 °C (closed cup) [9]

Autoignition Temperature 420 °C [9]

Exposure Limit (ACGIH TLV) 5 mg/m³ [9]

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[9]

Keep the container tightly closed when not in use.[2]

Store at room temperature, protected from light and moisture.[8]

3.2. Preparation and Weighing:

All handling of powdered Adipic acid-¹³C₆ should be conducted in a chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.[1]

Before handling, ensure all necessary PPE is correctly worn.

Use a clean, dedicated spatula or scoop for transferring the powder.
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To avoid creating dust, handle the powder gently. Do not pour it from a height.

If weighing directly, use an analytical balance within a ventilated enclosure.

After weighing, securely close the primary container.

3.3. Experimental Use:

When adding the compound to a solution or reaction mixture, do so slowly to prevent

splashing and dust generation.

If heating is required, be aware that it is a combustible solid and may emit toxic fumes upon

decomposition.[9]

Ensure all work is performed in a well-ventilated area.[1]

3.4. Spill and Emergency Procedures:

Minor Spill:

If a small amount of powder is spilled, do not use a dry brush or compressed air for

cleanup as this will generate dust.

Gently cover the spill with a damp paper towel to avoid making the solid airborne.[9]

Carefully wipe up the material, place it in a sealed container, and label it for waste

disposal.[9]

Clean the spill area with soap and water.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[3]

Remove contact lenses if present and easy to do so. Continue rinsing.[9]

Seek immediate medical attention.[9]
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Skin Contact:

Remove contaminated clothing.

Rinse the affected skin area with plenty of water and soap.[3]

Inhalation:

Move the affected person to fresh air.

If breathing is difficult, provide oxygen and seek medical attention.

Disposal Plan
Adipic acid-¹³C₆ is a stable isotope-labeled compound and is not radioactive.[10][11] Therefore,

its disposal does not require special radiological handling procedures.[10]

Chemical Waste: Dispose of unused Adipic acid-¹³C₆ and any contaminated materials (e.g.,

gloves, paper towels from spills) as chemical waste.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as chemical waste. The cleaned container can then be disposed of

according to institutional guidelines.

Regulatory Compliance: All waste disposal must be in accordance with local, state, and

federal regulations for chemical waste. Do not empty into drains.[1]

Workflow for Safe Handling of Adipic Acid-¹³C₆
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Workflow for Safe Handling of Adipic Acid-¹³C₆
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Caption: Workflow for the safe handling of Adipic Acid-¹³C₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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